molecular formula C15H14ClNO B6080944 (4-chlorophenyl)[5-methyl-2-(methylamino)phenyl]methanone

(4-chlorophenyl)[5-methyl-2-(methylamino)phenyl]methanone

Cat. No. B6080944
M. Wt: 259.73 g/mol
InChI Key: KEPYOYIUABRUOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-chlorophenyl)[5-methyl-2-(methylamino)phenyl]methanone, commonly known as 4-CMC, is a synthetic cathinone. It belongs to the class of designer drugs, which are chemically similar to illegal drugs but are modified to avoid legal restrictions. 4-CMC is a popular research chemical that is used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-CMC is not well understood. It is believed to act as a dopamine and norepinephrine reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This may be responsible for its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
4-CMC has been shown to have a number of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause vasoconstriction. Additionally, 4-CMC has been shown to increase the levels of dopamine and norepinephrine in the brain, which may be responsible for its analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-CMC in lab experiments is that it is relatively easy to synthesize and is readily available. Additionally, 4-CMC has been shown to have a number of potential therapeutic applications, making it a useful compound for studying these applications. However, one limitation of using 4-CMC in lab experiments is that its mechanism of action is not well understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 4-CMC. One potential direction is to further study its mechanism of action to better understand how it produces its effects. Additionally, 4-CMC could be studied further for its potential use as a treatment for depression and anxiety disorders. Further research could also be done to explore the potential therapeutic applications of 4-CMC for pain and inflammation-related disorders.

Synthesis Methods

The synthesis of 4-CMC involves the reaction of 4-chlorobenzaldehyde with 2-amino-5-methylphenol in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with methylamine to produce the final product, 4-CMC.

Scientific Research Applications

4-CMC has been used in scientific research to study its potential therapeutic applications. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation-related disorders. Additionally, 4-CMC has been studied for its potential use as a treatment for depression and anxiety disorders.

properties

IUPAC Name

(4-chlorophenyl)-[5-methyl-2-(methylamino)phenyl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H14ClNO/c1-10-3-8-14(17-2)13(9-10)15(18)11-4-6-12(16)7-5-11/h3-9,17H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KEPYOYIUABRUOO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)NC)C(=O)C2=CC=C(C=C2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H14ClNO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

259.73 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Chlorophenyl)-[5-methyl-2-(methylamino)phenyl]methanone

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